![molecular formula C20H17ClFN3OS B2374332 1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine CAS No. 1251551-49-1](/img/structure/B2374332.png)
1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine” is an amide-containing compound. Its supramolecular architectures are highly dependent on the side-chain substituents . It has been used in the study of polymorphism in N-(5-methylisoxazol-3-yl)malonamide .
Synthesis Analysis
The synthesis of isoxazole derivatives, such as this compound, is often achieved through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .Molecular Structure Analysis
The molecular structure of this compound has been analyzed in the context of its use as an inhibitor in complex with the COVID-19 main protease .Chemical Reactions Analysis
The chemical reactions involving this compound are influenced by various factors such as solvents, flexibility, and the presence/absence of amide–amide interactions .Scientific Research Applications
Fluorescent Ligands for Histamine Receptors
Research by Amon et al. (2007) focused on synthesizing different piperidine derivatives, including those similar to the queried compound, coupled with various fluorescent moieties. These compounds were evaluated as novel histamine H3 receptor ligands. The synthesized compounds displayed a range of histamine hH3 receptor affinities, with some being among the most potent ligands known, potentially acting as tools for identifying and understanding the binding site on the histamine H3 receptor. This research indicates the potential application of such derivatives in the study of histamine receptors and their roles in biological systems (Amon et al., 2007).
Radiopharmaceutical Labeling
Minato et al. (1974) described the synthesis of a labeled compound with carbon-14 for use in radiopharmaceutical studies. Although the compound is not directly mentioned, the methodology and approach could be applicable for the radiolabeling of derivatives of "1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine" for tracing and imaging purposes in medical research (Minato et al., 1974).
AMPA Receptor Modulation
A study by Arai et al. (1994) investigated the drug 1-(1,3-benzodioxol-5-ylcarbonyl)-piperidine (1-BCP) for its effects on AMPA receptor-mediated currents, showing potential as a modulator of the AMPA receptor. This suggests that similar piperidine-based compounds, like the one , could be explored for their effects on synaptic transmission and memory enhancement through AMPA receptor modulation (Arai et al., 1994).
Neuropeptide Y Receptor Antagonists
Zarrinmayeh et al. (1998) synthesized a series of benzimidazoles as selective neuropeptide Y Y1 receptor antagonists, aiming to develop antiobesity drugs. This research highlights the broader application of piperidine-containing compounds in designing receptor-specific antagonists for therapeutic purposes (Zarrinmayeh et al., 1998).
Cytochrome P450 Metabolism
Research by Treiber et al. (2023) on daridorexant, a dual orexin receptor antagonist, involved studying its metabolism by cytochrome P450 enzymes, leading to the formation of various metabolites, including a 4-hydroxy piperidinol derivative. This study underscores the significance of understanding the metabolic pathways of piperidine-based compounds for their pharmacokinetic profiles and therapeutic efficacy (Treiber et al., 2023).
Future Directions
Properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClFN3OS/c1-13-10-19(25-20(24-13)15-4-8-17(22)9-5-15)27-12-18(26)23-11-14-2-6-16(21)7-3-14/h2-10H,11-12H2,1H3,(H,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGBBCZGSFZLVPM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)SCC(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClFN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.